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Compound of Interest

Compound Name: Antazoline Hydrochloride

Cat. No.: B000932 Get Quote

Antazoline hydrochloride, a first-generation ethylenediamine derivative antihistamine, has

long been utilized for symptomatic relief of allergic conjunctivitis and nasal congestion.[1] Its

pharmacological profile, however, extends beyond its well-documented histamine H1 receptor

antagonism, with growing evidence supporting its utility in cardiology as an antiarrhythmic

agent and in virology as a potential inhibitor of the Hepatitis B virus (HBV).[2][3] This guide

provides an objective comparison of Antazoline hydrochloride's performance against other

alternatives, supported by experimental data, to inform researchers, scientists, and drug

development professionals.

Mechanism of Action
Antazoline's primary mechanism involves competitive, reversible inhibition of the histamine H1

receptor.[1] By binding to this receptor, it blocks the action of endogenous histamine, thereby

preventing downstream effects such as vasodilation, increased vascular permeability, and

sensory nerve stimulation that manifest as allergy symptoms.[4] As a first-generation

antihistamine, it can cross the blood-brain barrier, which accounts for its sedative central

nervous system effects.[2]

Furthermore, Antazoline exhibits anticholinergic properties, contributing to a reduction in ocular

and nasal secretions.[2][4] Its antiarrhythmic effects are attributed to a "quinidine-like" property,

which involves altering membrane permeability to sodium and potassium currents and

prolonging the atrial refractory period.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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